Cas no 320419-02-1 (1H-Pyrrole-2-carboxamide, 4-(2-chloro-4-fluorobenzoyl)-N,N-dimethyl-)

• Product Name: 1H-Pyrrole-2-carboxamide, 4-(2-chloro-4-fluorobenzoyl)-N,N-dimethyl-
• CAS No: 320419-02-1
• MF: C₁₄H₁₂ClFN₂O₂
• MW: 294.708685874939
• MDL: MFCD00141848
• CID: 5185208
• Update Time: 2025-05-27

1H-Pyrrole-2-carboxamide, 4-(2-chloro-4-fluorobenzoyl)-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxamide, 4-(2-chloro-4-fluorobenzoyl)-N,N-dimethyl-

• MDL： MFCD00141848
• Inchi： 1S/C14H12ClFN2O2/c1-18(2)14(20)12-5-8(7-17-12)13(19)10-4-3-9(16)6-11(10)15/h3-7,17H,1-2H3
• InChI Key： GTGQGYWLGASIBO-UHFFFAOYSA-N
• SMILES： N1C=C(C(=O)C2=CC=C(F)C=C2Cl)C=C1C(N(C)C)=O

Additional information on 1H-Pyrrole-2-carboxamide, 4-(2-chloro-4-fluorobenzoyl)-N,N-dimethyl-

Comprehensive Analysis of 1H-Pyrrole-2-carboxamide, 4-(2-chloro-4-fluorobenzoyl)-N,N-dimethyl- (CAS No. 320419-02-1)

The compound 1H-Pyrrole-2-carboxamide, 4-(2-chloro-4-fluorobenzoyl)-N,N-dimethyl- (CAS No. 320419-02-1) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a pyrrole core and a chloro-fluorobenzoyl substituent, this compound exhibits potential applications in drug discovery and material science. Researchers are particularly interested in its bioactive properties, which may contribute to the development of novel therapeutic agents.

In recent years, the demand for heterocyclic compounds like 1H-Pyrrole-2-carboxamide derivatives has surged due to their versatility in medicinal chemistry. The presence of both chloro and fluoro groups in its structure enhances its electrophilic character, making it a valuable intermediate for cross-coupling reactions. This aligns with the growing trend of green chemistry, where efficient synthesis methods are prioritized to minimize environmental impact.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 1H-Pyrrole-2-carboxamide derivatives?" The answer lies in modern catalytic methodologies, such as palladium-catalyzed reactions, which offer high yields and selectivity. Additionally, the compound’s solubility and stability under various conditions are critical parameters for industrial applications, often discussed in patent literature.

The 4-(2-chloro-4-fluorobenzoyl) moiety in this molecule is a key structural motif found in several FDA-approved drugs, highlighting its pharmacological relevance. Recent studies have explored its potential as a kinase inhibitor, a hot topic in cancer research. This connection to targeted therapy has driven increased interest in its structure-activity relationships (SAR), a common search term among medicinal chemists.

From a material science perspective, the N,N-dimethyl group in 1H-Pyrrole-2-carboxamide derivatives contributes to their electronic properties, making them candidates for organic semiconductors. This aligns with the rising demand for sustainable materials in electronics. Furthermore, its thermal stability is a subject of ongoing research, particularly for applications in high-performance polymers.

In summary, 1H-Pyrrole-2-carboxamide, 4-(2-chloro-4-fluorobenzoyl)-N,N-dimethyl- (CAS No. 320419-02-1) represents a multifaceted compound with broad applicability. Its synthesis, bioactivity, and material properties continue to inspire innovation across scientific disciplines, addressing contemporary challenges in healthcare and technology.